Cas no 180160-78-5 (6-Chloro-3-piperidin-4-yl-1H-indole)
6-Chloro-3-piperidin-4-yl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-3-(piperidin-4-yl)-1H-indole
- 1H-Indole,6-chloro-3-(4-piperidinyl)-
- 1H-Indole,6-chloro-3-(4-piperidinyl)
- 6-chloranyl-3-piperidin-4-yl-1H-indole
- 6-chloro-3-(4-piperidinyl)-1H-indole
- 6-chloro-3-(piperidine-4-yl)-1H-indole
- 6-CHLORO-3-PIPERIDIN-4-YL-1H-INDOLE
- 180160-78-5
- J-518555
- A812523
- UUUZYHSWCJGNBA-UHFFFAOYSA-N
- FT-0650222
- SCHEMBL4675208
- AB19450
- CS-0270672
- BB 0260816
- DTXSID30476996
- EN300-1966917
- AKOS016344329
- DB-065306
- 1H-Indole, 6-chloro-3-(4-piperidinyl)-
- 6-Chloro-3-piperidin-4-yl-1H-indole
-
- MDL: MFCD04115012
- Inchi: 1S/C13H15ClN2/c14-10-1-2-11-12(8-16-13(11)7-10)9-3-5-15-6-4-9/h1-2,7-9,15-16H,3-6H2
- InChI Key: UUUZYHSWCJGNBA-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)NC=C2C1CCNCC1
Computed Properties
- Exact Mass: 234.09200
- Monoisotopic Mass: 234.0923762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27.8Ų
Experimental Properties
- Density: 1.229
- Boiling Point: 419.037°C at 760 mmHg
- Flash Point: 207.226°C
- Refractive Index: 1.631
- PSA: 27.82000
- LogP: 3.61710
6-Chloro-3-piperidin-4-yl-1H-indole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloro-3-piperidin-4-yl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147593-1g |
6-Chloro-3-piperidin-4-yl-1H-indole |
180160-78-5 | 95%+ | 1g |
$*** | 2023-03-31 | |
| TRC | C733843-10mg |
6-Chloro-3-piperidin-4-yl-1H-indole |
180160-78-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C733843-50mg |
6-Chloro-3-piperidin-4-yl-1H-indole |
180160-78-5 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C733843-100mg |
6-Chloro-3-piperidin-4-yl-1H-indole |
180160-78-5 | 100mg |
$ 250.00 | 2022-06-06 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0129-1g |
6-Chloro-3-piperidin-4-yl-1H-indole |
180160-78-5 | 98% | 1g |
4664.23CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0129-5g |
6-Chloro-3-piperidin-4-yl-1H-indole |
180160-78-5 | 98% | 5g |
16324.82CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0129-500mg |
6-Chloro-3-piperidin-4-yl-1H-indole |
180160-78-5 | 98% | 500mg |
2756.14CNY | 2021-05-08 | |
| Chemenu | CM147593-1g |
6-Chloro-3-piperidin-4-yl-1H-indole |
180160-78-5 | 95%+ | 1g |
$632 | 2021-08-05 | |
| Alichem | A129006194-1g |
6-Chloro-3-(piperidin-4-yl)-1H-indole |
180160-78-5 | 97% | 1g |
$587.52 | 2022-04-02 | |
| eNovation Chemicals LLC | D969248-100mg |
6-Chloro-3-piperidin-4-yl-1H-indole |
180160-78-5 | 95% | 100mg |
$260 | 2024-07-28 |
6-Chloro-3-piperidin-4-yl-1H-indole Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 6-Chloro-3-piperidin-4-yl-1H-indole
Introduction to 6-Chloro-3-piperidin-4-yl-1H-indole (CAS No. 180160-78-5) and Its Emerging Applications in Chemical Biology
6-Chloro-3-piperidin-4-yl-1H-indole, identified by the chemical identifier CAS No. 180160-78-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the indole family, a class of molecules widely recognized for their pharmacological significance, and incorporates a piperidine moiety, which enhances its complexity and functional diversity. The presence of a chlorine substituent at the 6-position further modulates its reactivity and interaction with biological targets, making it a promising scaffold for drug discovery and molecular research.
The indole core is a privileged structure in medicinal chemistry, with numerous examples of bioactive molecules derived from this scaffold. The combination of the indole ring with a piperidine group in 6-Chloro-3-piperidin-4-yl-1H-indole introduces additional hydrogen bonding potential and spatial constraints, which can be exploited to optimize binding affinity to biological receptors. Recent studies have highlighted the importance of such structural motifs in developing small-molecule inhibitors for therapeutic applications.
In the context of modern drug discovery, 6-Chloro-3-piperidin-4-yl-1H-indole has been explored as a key intermediate in the synthesis of novel bioactive compounds. Its versatility allows for further functionalization, enabling chemists to tailor its properties for specific biological targets. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding, particularly in pathways relevant to inflammation, neurodegeneration, and cancer.
One of the most compelling aspects of 6-Chloro-3-piperidin-4-yl-1H-indole is its potential as a lead compound for further optimization. Researchers have leveraged computational methods and high-throughput screening to identify analogs with enhanced potency and selectivity. These efforts have been complemented by experimental validations, where structural modifications have been systematically evaluated for their impact on biological activity. The chlorine substituent at the 6-position plays a crucial role in these interactions, often serving as a critical pharmacophore that mediates binding to target proteins.
The integration of 6-Chloro-3-piperidin-4-yl-1H-indole into drug development pipelines has been facilitated by advancements in synthetic methodologies. Modern techniques allow for efficient construction of complex derivatives while maintaining high purity standards. This has enabled researchers to explore diverse chemical space rapidly, accelerating the discovery of novel therapeutic agents. The compound’s stability under various reaction conditions also makes it a valuable building block for multi-step syntheses.
Recent publications have demonstrated the utility of 6-Chloro-3-piperidin-4-yl-1H-indole in addressing unmet medical needs. For example, studies have shown that certain derivatives exhibit inhibitory effects on kinases and other enzymes implicated in disease pathogenesis. These findings underscore the compound’s potential as a starting point for developing targeted therapies. Additionally, its role in modulating intracellular signaling pathways has been investigated, revealing new avenues for therapeutic intervention.
The growing interest in 6-Chloro-3-piperidin-4-yl-1H-indole is also driven by its compatibility with green chemistry principles. Efforts to develop sustainable synthetic routes have focused on minimizing waste and reducing hazardous byproducts. Such approaches align with broader industry trends toward environmentally responsible drug development, ensuring that the compound’s utility is maximized while minimizing ecological impact.
Looking ahead, the future prospects for 6-Chloro-3-piperidin-4-yl-1H-indole are promising, with ongoing research aimed at uncovering new biological functions and expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to yield innovative derivatives with improved pharmacokinetic profiles and reduced side effects. As our understanding of molecular interactions continues to evolve, compounds like 6-Chloro-3-piperidin-4-ylyl-H-indole will remain at the forefront of chemical biology research.
The compound’s unique structural features make it a versatile tool for exploring complex biological systems. By leveraging its inherent properties, researchers can design molecules that interact selectively with disease-relevant targets, offering hope for effective treatments across multiple therapeutic domains. The integration of computational modeling with experimental validation has further enhanced our ability to harness the potential of such scaffolds.
In summary, 6-Chloro - 3 - piperidin - 4 - yl - 1 H - indole ( CAS No . 180160 - 78 - 5 ) represents a significant advancement in chemical biology , offering a rich foundation for drug discovery and molecular research . Its structural versatility , coupled with emerging evidence of its biological activity , positions it as a cornerstone in the development of next-generation therapeutics . As scientific understanding progresses , this compound is poised to play an increasingly pivotal role in addressing global health challenges .
180160-78-5 (6-Chloro-3-piperidin-4-yl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)